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Introduction

Post-combustion carbon capture using chemical absorption is a leading technology for
reducing greenhouse gas emissions from industrial flue gas streams.[1][2] Aqueous solutions
of alkanolamines are widely used as solvents in this process. While primary amines like
monoethanolamine (MEA) are effective, they suffer from high energy requirements for
regeneration and solvent degradation.[1] N-methyldiethanolamine (MDEA), a tertiary amine,
presents an advantageous alternative. MDEA offers a high theoretical CO2 loading capacity of
1.0 mole of CO2 per mole of amine, significantly greater than the 0.5 mol/mol capacity of
primary amines like MEA.[3][4] Furthermore, the reaction of MDEA with CO2 has a lower heat
of absorption, which reduces the energy required for solvent regeneration.[5][6]

The primary drawback of MDEA is its slow reaction kinetics with CO2.[7] To overcome this,
MDEA is often blended with small amounts of a primary or secondary amine, known as an
activator (such as Piperazine (PZ), Diethanolamine (DEA), or Hexylamine (HA)), which
significantly enhances the absorption rate while maintaining the benefits of a lower
regeneration energy.[1][4][5][8]

Mechanism of CO2 Absorption in MDEA

Unlike primary and secondary amines that react directly with CO2 to form carbamates, tertiary
amines like MDEA do not have a hydrogen atom on the nitrogen to allow for direct carbamate
formation.[5] Instead, MDEA acts as a base, catalyzing the hydration of CO2 to form
bicarbonate and a protonated amine.[3]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b056640?utm_src=pdf-interest
https://www.aidic.it/cet/13/35/053.pdf
https://www.researchgate.net/publication/288130431_CO2_Capture_from_Flue_Gas_with_Monoethanolamine
https://www.aidic.it/cet/13/35/053.pdf
https://www.benchchem.com/product/b056640?utm_src=pdf-body
https://www.mdpi.com/2227-7080/4/3/19
https://www.mdpi.com/2071-1050/15/13/10334
https://ogst.ifpenergiesnouvelles.fr/articles/ogst/full_html/2018/01/ogst170181/ogst170181.html
https://media.neliti.com/media/publications/546029-calculations-of-two-flow-regeneration-of-8eb62be2.pdf
https://www.researchgate.net/publication/231370063_Kinetics_of_absorption_of_CO2_into_aqueous_solution_of_MDEA_blended_with_DEA
https://www.aidic.it/cet/13/35/053.pdf
https://www.mdpi.com/2071-1050/15/13/10334
https://ogst.ifpenergiesnouvelles.fr/articles/ogst/full_html/2018/01/ogst170181/ogst170181.html
https://www.researchgate.net/publication/318743626_Experimental_investigation_on_efficient_carbon_dioxide_capture_using_piperazine_PZ_activated_aqueous_methyldiethanolamine_MDEA_solution_in_a_packed_column
https://ogst.ifpenergiesnouvelles.fr/articles/ogst/full_html/2018/01/ogst170181/ogst170181.html
https://www.mdpi.com/2227-7080/4/3/19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The primary reaction is: CO2 + H20 + R3N = R3NH+ + HCO3-

This mechanism results in a lower heat of reaction, contributing to the reduced energy penalty
during the solvent regeneration step.[6]

Quantitative Data

Table 1: CO2 Absorption Performance of Aqueous MDEA
Solutions

CO2
Loading Reboiler
Solvent Concentrati Temperatur  Capacity Heat Duty =
ource
System on (wt%) e (K) (mol (MJ/kg
CO2/mol C02)
amine)
MDEA 20% 293 0.979 - [3]
MDEA
, 3.11-3.78 [6]
(activated)
28.11% .
~0.63 (rich
MDEA + PZ MDEA + 333-363 _ - [4]
loading)
11.85% PZ
20% Total
MDEA + PZ (18% MDEA - - 3.0-4.1 [8]
+ 2% PZ)
MEA
30% - ~0.5 4.23 - 4.59 [4]
(benchmark)

Table 2: Kinetic Parameters for CO2 Absorption in MDEA
and Blended Systems
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Second-
. Order Rate Activation
Solvent Concentrati Temperatur
Constant Energy (Ea) Source
System on (wt%) e (K)
(k2) (kd/imol)
(m3/kmol-s)
MDEA 10-50% 44.30 [9]
37% MDEA +
MDEA + HA 298 22.25 [9]
3% HA
30% MDEA + Varies with T
MDEA + DEA 293 - 313 , [1]
20% DEA and loading
Varies with T
MDEA + DEA 3.0 M Total 313 - 343 _ [7]
and ratio

Experimental Protocols
Protocol 1: Determination of CO2 Absorption Kinetics

using a Stirred-Cell Reactor

This protocol describes the measurement of CO2 absorption rates into an agueous MDEA

solution using a stirred cell with a known flat gas-liquid interfacial area.[10]

Materials:

Stirred-cell reactor with a flat gas-liquid interface

Thermostatic bath

Gas supply (CO2 and N2) with mass flow controllers

Pressure transducer

Data acquisition system

Aqueous MDEA solution of desired concentration

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.researchgate.net/publication/313612476_A_new_CO2_absorption_data_for_aqueous_solutions_of_N-methyldiethanolamine_Hexylamine
https://www.researchgate.net/publication/313612476_A_new_CO2_absorption_data_for_aqueous_solutions_of_N-methyldiethanolamine_Hexylamine
https://www.aidic.it/cet/13/35/053.pdf
https://www.researchgate.net/publication/231370063_Kinetics_of_absorption_of_CO2_into_aqueous_solution_of_MDEA_blended_with_DEA
https://www.researchgate.net/publication/236859801_Kinetics_of_carbon_dioxide_absorption_into_aqueous_MDEA_solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Stirrer mechanism

Procedure:

Preparation: Assemble the stirred-cell reactor and connect it to the gas lines, pressure
transducer, and thermostatic bath.

Solvent Loading: Add a precise volume of the aqueous MDEA solution to the reactor.

Temperature Control: Set the thermostatic bath to the desired experimental temperature
(e.g., 298 K, 313 K) and allow the solvent to reach thermal equilibrium.[1]

Purging: Purge the gas phase of the reactor with N2 to remove any residual CO?2.

Initiation of Absorption: Introduce CO2 into the reactor at a known partial pressure. Start the
stirrer at a constant speed to ensure a well-mixed liquid phase and a defined interfacial area.

Data Acquisition: Record the change in pressure within the reactor over time using the
pressure transducer and data acquisition system. The rate of pressure drop is directly related
to the rate of CO2 absorption.[10]

Calculation: The CO2 absorption rate (N_CO2) can be calculated from the ideal gas law
based on the change in the number of moles of CO2 in the gas phase over time. The overall
mass transfer coefficient (K_ov) can then be determined.

Analysis: Repeat the experiment at different MDEA concentrations, temperatures, and CO2
partial pressures to determine kinetic parameters like the reaction rate constant and
activation energy.[5][7]

Protocol 2: Determination of CO2 Loading Capacity by
Precipitation

This protocol determines the maximum CO2 loading capacity of an MDEA solution by

saturating the solvent and precipitating the absorbed CO2.[11]

Materials:
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e Gas bubbling flask or absorption column
e CO2 gas supply

o Beakers and filtration apparatus

e Barium chloride (BaCl2) solution

o Ammonium hydroxide (NH4OH) solution
e Drying oven and analytical balance

» Saturated MDEA-CO2 solution
Procedure:

e Solvent Saturation: Bubble pure CO2 through a known volume and concentration of aqueous
MDEA solution for an extended period (e.g., 4 hours) until the solution is saturated.[3]

o Sample Collection: Take a precise weight of the CO2-rich MDEA solution for analysis.
» Precipitation:
o Add an excess of BaCl2 solution to the sample.

o Add NH4O0H solution to ensure all absorbed CO2 precipitates as barium carbonate
(BaCO3).

o Stir the solution thoroughly to ensure complete precipitation.[11]

« Filtration and Drying: Filter the precipitate using a pre-weighed filter paper. Wash the
precipitate with deionized water to remove any impurities. Dry the filter paper with the
BaCOa3 precipitate in an oven until a constant weight is achieved.

o Calculation:

o Determine the mass of the BaCO3 precipitate.
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o Calculate the moles of BaCO3, which corresponds to the moles of CO2 absorbed in the
sample.

o Calculate the moles of MDEA in the original sample based on its weight and
concentration.

o The loading capacity (a) is the ratio of moles of CO2 to moles of amine (mol CO2/mol
amine).[11]

Protocol 3: Solvent Regeneration and Efficiency
Measurement

This protocol outlines the process for regenerating a CO2-rich MDEA solution and evaluating
the regeneration efficiency.

Materials:

Stripping column or heated flask with a condenser

Heating mantle or reboiler

CO2-rich MDEA solution

Lean and rich solution storage tanks

Analytical equipment for CO2 loading measurement (as in Protocol 2)
Procedure:

e Rich Solvent Analysis: Determine the initial CO2 loading of the rich MDEA solution using the
method described in Protocol 2.

* Regeneration:
o Transfer the rich solution to the stripping column or regeneration flask.

o Heat the solution to the desired regeneration temperature (typically 100-140 °C).[2] The
heat input breaks the chemical bonds, releasing the CO2.[4]
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o The released CO2 and water vapor pass through a condenser to recover the water, and
the pure CO2 is vented or collected.

o Lean Solvent Analysis: After a set period of regeneration, cool the resulting "lean" solvent
and measure its final CO2 loading.

o Calculation of Regeneration Efficiency:
o Regeneration Efficiency (%) = [(Rich Loading - Lean Loading) / Rich Loading] x 100

o A higher efficiency indicates a more complete removal of CO2 from the solvent. For
MDEA+PZ blends, efficiencies up to 92.24% have been observed.[8]

e Energy Consumption: The heat duty of the reboiler can be measured to quantify the energy
required for regeneration, typically expressed in MJ/kg of CO2 released.[8]

Visualizations
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Caption: Reaction mechanism of CO2 absorption in agueous MDEA solution.

Caption: Experimental workflow for CO2 absorption kinetics measurement.
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Caption: Process flow diagram for CO2 capture and regeneration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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